Aluminum phosphide
Cat. No. B1213652
CAS RN:
20859-73-8
M. Wt: 57.9553 g/mol
InChI Key: PPNXXZIBFHTHDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Aluminum phosphide (AlP) is a highly toxic inorganic compound used as a wide band gap semiconductor and a fumigant . It is generally sold as a grey-green-yellow powder due to the presence of impurities arising from hydrolysis and oxidation . It is also used as a rodenticide, insecticide, and fumigant for stored cereal grains .
Synthesis Analysis
AlP is synthesized by the combination of the elements . A method for determination of AlP in fumigants by inductively coupled plasma optical emission spectrometry (ICP OES) is presented. An 8-hour hydrolysis in water achieved complete decomposition of AlP, with the released PH3 being absorbed in a medium of KMnO4/H2SO4 .Molecular Structure Analysis
AlP has a zincblende crystal structure with a lattice constant of 5.4510 Å at 300 K . The molecular formula of AlP is confirmed by various sources .Chemical Reactions Analysis
AlP reacts with water or acids to release phosphine . The reaction is as follows: AlP + 3 H2O → Al(OH)3 + PH3 AlP + 3 H+ → Al3+ + PH3Physical And Chemical Properties Analysis
AlP crystals are dark grey to dark yellow in color . They are thermodynamically stable up to 1,000 °C (1,830 °F) . AlP has a hardness of 5.5 on the Mohs scale .Scientific Research Applications
1. Toxicological and Health Impacts
Aluminum phosphide is primarily known for its use as a fumigant and has been studied extensively in the context of its toxic effects. The studies have focused on understanding its mechanism of toxicity, which is primarily through the generation of phosphine gas. This gas is a mitochondrial poison that inhibits cytochrome c oxidase and leads to the generation of reactive oxygen species, inducing oxidative stress. Research has explored the protective effects of certain drugs like N-acetylcysteine on aluminum phosphide-induced oxidative stress in acute human poisoning. Clinical trials have also investigated treatments for aluminum phosphide poisoning, noting its high toxicity and mortality rate if ingested (Tehrani et al., 2013).
2. Environmental and Pesticide Use
Aluminum phosphide's role as an effective insecticide and rodenticide, particularly in agricultural settings, is well-documented. Its application in protecting grains from pests is a common practice in many agricultural countries. However, the environmental and health risks associated with its use have been highlighted, emphasizing the need for safe handling and awareness of its potential for accidental poisoning and environmental contamination (Ramadan, 2017).
3. Cellular and Molecular Impact
Studies have delved into the cellular and molecular mechanisms of aluminum phosphide toxicity. It affects cellular processes at the mitochondrial level, leading to energy insufficiency and oxidative stress. This interaction with cellular components results in widespread damage and multi-organ dysfunction. Research has also explored the effects of aluminum phosphide on rats, looking into biochemical parameters and histological correlations to understand its impact on different organ systems (Anand et al., 2012).
4. Cardiovascular Implications
The impact of aluminum phosphide poisoning on cardiovascular health has been a significant area of study. The research has indicated that aluminum phosphide leads to severe cardiovascular complications, including cardiogenic shock. Studies have aimed to understand the molecular mechanisms behind these effects, particularly focusing on the role of oxidative stress and mitochondrial dysfunction in cardiac tissue damage (Hosseini et al., 2020).
5. Nephrotoxicity and Renal Health
There is increasing interest in the nephrotoxic effects of aluminum phosphide. Research has been conducted to understand how exposure to aluminum phosphide can lead to acute kidney damage and the potential therapeutic effects of certain antioxidants in mitigating this damage. These studies are crucial for developing effective treatments for aluminum phosphide-induced nephrotoxicity (Moustafa et al., 2022).
Safety And Hazards
AlP is highly dangerous and can kill if swallowed . It reacts with water or moisture to release highly toxic and flammable phosphine gas . Accidental ingestion of AlP or inhalation of phosphine gas can produce CNS depression, pulmonary edema, respiratory distress syndrome, cardiac dysrhythmias, seizures, liver injury, and renal failure .
Future Directions
Research is ongoing to explore the structural and electronic properties of the V structure aluminum phosphide (V-AlP) monolayer . The band gap of V-AlP can be tuned from 1 eV to 2.6 eV under biaxial strain, and it exhibits anisotropic behavior as its band structure variation trends under strains along different directions are obviously different . This indicates that V-AlP monolayer will have promising applications in nanoelectric devices .
properties
IUPAC Name |
alumanylidynephosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPNXXZIBFHTHDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al]#P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlP |
Source
|
| Record name | ALUMINUM PHOSPHIDE | |
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| Record name | ALUMINUM PHOSPHIDE PESTICIDE | |
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| Record name | Aluminium phosphide | |
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Molecular Weight |
57.955300 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Aluminum phosphide is a dark gray or dry, yellow, crystalline solid. It reacts with moisture to give phosphine, a flammable and poisonous gas. Normally, phosphine will spontaneously ignite upon contact with air. If there is an excess of water, the phosphine fire will not normally ignite any surrounding combustible material., Aluminum phosphide pesticide appears as dark gray or dark yellow solid. Contact may irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used as an insecticide., Dark gray or dark yellow crystals; [ICSC], DARK GREY OR YELLOW CRYSTALS. |
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Solubility |
Reacts with water, Though stable when dry, it reacts with moist air, and violently with acids., Solubility in water: reaction |
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Density |
2.85 at 59 °F (EPA, 1998) - Denser than water; will sink, 2.40 g/cu cm at 25 °C, Relative density (water = 1): 2.9 |
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| Record name | ALUMINUM PHOSPHIDE | |
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Vapor Pressure |
Very low, even at 1000 °C |
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| Record name | Aluminum phosphide | |
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Product Name |
Aluminum phosphide | |
Color/Form |
Dark gray or dark yellow crystals. Cubic zinc blende structure., Dark grey or yellowish crystals, Green or yellow cubic crystals | |
CAS RN |
20859-73-8 |
Source
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| Record name | ALUMINUM PHOSPHIDE | |
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Melting Point |
Does not melt or decompose at temperatures up to 1832 °F. (EPA, 1998), 2,550 °C, 2500 °C |
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Citations
For This Compound
7,630
Citations
Aluminum phosphide poisoning is common in the rural belt of Northern India. The release of cytotoxic phosphine gas primarily affects the heart, lungs, gastrointestinal tract and kidneys, …
Number of citations: 166
www.tandfonline.com
Aluminum phosphide (ALP), a widely used insecticide and rodenticide, is also infamous for the mortality and morbidity it causes in ALP‐poisoned individuals. The toxicity of metal …
Number of citations: 130
analyticalsciencejournals.onlinelibrary.wiley.com
Aluminum phosphide (AlP) is a cheap solid fumigant and a highly toxic pesticide which is commonly used for grain preservation. In Iran it is known as the “rice tablet”. AlP has currently …
Number of citations: 189
link.springer.com
Aluminum phosphide (AlP) is a cheap, effective and commonly used pesticide. However, unfortunately, it is now one of the most common causes of poisoning among agricultural …
Number of citations: 216
www.ncbi.nlm.nih.gov
… suicide by ingestion of aluminum phosphide, a potent mole … When aluminum phosphide comes into contact with humidity… a diagnosis of poisoning by aluminum phosphide. This report …
Number of citations: 108
academic.oup.com
… Zinc phosphide and aluminum phosphide are used throughout the world as pesticides to protect … Aluminum phosphide (AIP) is known as “rice tablet” in Iran and marketed in 3 g tablets …
Number of citations: 147
journals.sagepub.com
… We conducted silver nitrate test to identify aluminum phosphide: silver nitrate– impregnated … We excluded cases of chronic poisoning by aluminum phosphide and those of poisoning …
Number of citations: 145
www.researchgate.net
… Background: Aluminum phosphide is widely used in India as … 195 patients with aluminum phosphide ingestion were admitted … Conclusion: Aluminum phosphide when ingested is highly …
Number of citations: 175
www.tandfonline.com
Aluminum phosphide (AlP), an inexpensive solid fumigant, is frequently used for grain conservation despite its alleged high toxicity. Increased utilization of AlP for agricultural and non-…
Number of citations: 58
www.sciencedirect.com
Aluminum phosphide (AlP) is a solid fumigant widely used in Iran as a grain preservative. When reacted with water or acids, AIP produces phosphine gas, a mitochondrial poison that …
Number of citations: 139
journals.sagepub.com
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